3-Benzyl-5-(1-(pyridin-2-ylmethyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate

• IUPAC Name: 3-benzyl-5-[1-(pyridin-2-ylmethyl)azetidin-3-yl]-1,2,4-oxadiazole;oxalic acid
• InChI: InChI=1S/C18H18N4O.C2H2O4/c1-2-6-14(7-3-1)10-17-20-18(23-21-17)15-11-22(12-15)13-16-8-4-5-9-19-16;3-1(4)2(5)6/h1-9,15H,10-13H2;(H,3,4)(H,5,6)
• InChI Key: USTVANHZDVZYFM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=CC=CC=N2)C3=NC(=NO3)CC4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C20H20N4O5
• Molecular Weight: 396.4 g/mol

Description

3-Benzyl-5-(1-(pyridin-2-ylmethyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. In

Scientific Research Applications

Therapeutic Potential of 1,3,4-Oxadiazole Derivatives

The peculiar structural feature of the 1,3,4-oxadiazole ring, characterized by the presence of pyridine-type nitrogen atoms, facilitates its binding with various enzymes and receptors through multiple weak interactions. This feature underpins the wide range of bioactivities exhibited by 1,3,4-oxadiazole derivatives, including anticancer, antifungal, antibacterial, antitubercular, anti-inflammatory, antineuropathic, antihypertensive, antihistaminic, antiparasitic, antiobesity, antiviral, among others (Verma et al., 2019).

Synthetic Strategies and Chemical Properties

Innovative synthetic strategies for 1,3,4-oxadiazole and its derivatives have been developed to enhance their therapeutic efficacy and minimize side effects. These compounds have shown significant potential in treating various mental disorders, such as parkinsonism, Alzheimer's, schizophrenia, and epilepsy, highlighting the importance of oxadiazole moieties in the pursuit of new molecules with superior efficacy (Saxena et al., 2022).

Applications in New Drug Development

The broad spectrum of pharmacological activities associated with 1,3,4-oxadiazole derivatives underscores their significance in drug development. These compounds are investigated for their potential roles in addressing various medical conditions, supporting their value in generating new therapeutic agents (Rana et al., 2020). Moreover, the oxadiazole scaffold is increasingly explored for its applications beyond pharmacology, including material science and organic electronics, due to its chemical stability and potential for coordination with metal ions, which may lead to advancements in chemosensors and fluorescent materials (Sharma et al., 2022).